1-(1,1-dioxidotetrahydrothiophen-3-yl)-5-(4-methoxyphenyl)-N-[2-(1H-pyrrol-1-yl)ethyl]-1H-pyrazole-3-carboxamide

• Molecular Formula: C21H24N4O4S
• Molecular Weight: 428.5 g/mol
• IUPAC Name: 1-(1,1-dioxothiolan-3-yl)-5-(4-methoxyphenyl)-N-(2-pyrrol-1-ylethyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C21H24N4O4S/c1-29-18-6-4-16(5-7-18)20-14-19(21(26)22-9-12-24-10-2-3-11-24)23-25(20)17-8-13-30(27,28)15-17/h2-7,10-11,14,17H,8-9,12-13,15H2,1H3,(H,22,26)
• InChI Key: KLRHMTNWNGEZDY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=NN2C3CCS(=O)(=O)C3)C(=O)NCCN4C=CC=C4

Description

1-(11-DIOXO-1LAMBDA6-THIOLAN-3-YL)-5-(4-METHOXYPHENYL)-N-[2-(1H-PYRROL-1-YL)ETHYL]-1H-PYRAZOLE-3-CARBOXAMIDE is a complex organic compound characterized by its unique structure, which includes a thiolane ring, a methoxyphenyl group, and a pyrazole carboxamide moiety

Preparation Methods

The synthesis of 1-(11-DIOXO-1LAMBDA6-THIOLAN-3-YL)-5-(4-METHOXYPHENYL)-N-[2-(1H-PYRROL-1-YL)ETHYL]-1H-PYRAZOLE-3-CARBOXAMIDE involves multiple steps, including the formation of the thiolane ring, the introduction of the methoxyphenyl group, and the coupling with the pyrazole carboxamide. The reaction conditions typically involve the use of specific reagents and catalysts to facilitate the desired transformations. Industrial production methods may include optimization of reaction conditions to improve yield and purity, as well as the use of scalable processes for large-scale synthesis .

Chemical Reactions Analysis

1-(11-DIOXO-1LAMBDA6-THIOLAN-3-YL)-5-(4-METHOXYPHENYL)-N-[2-(1H-PYRROL-1-YL)ETHYL]-1H-PYRAZOLE-3-CARBOXAMIDE can undergo various chemical reactions, including:

Oxidation: The thiolane ring can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced under specific conditions to yield different derivatives.

Substitution: The methoxyphenyl group can participate in electrophilic aromatic substitution reactions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and electrophiles for substitution reactions

Scientific Research Applications

This compound has several scientific research applications, including:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: It may serve as a probe for studying biological processes involving thiolane and pyrazole derivatives.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-(11-DIOXO-1LAMBDA6-THIOLAN-3-YL)-5-(4-METHOXYPHENYL)-N-[2-(1H-PYRROL-1-YL)ETHYL]-1H-PYRAZOLE-3-CARBOXAMIDE involves its interaction with specific molecular targets and pathways. The thiolane ring and pyrazole moiety may interact with enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Similar compounds include:

1,1-Dioxo-1lambda6-thiolan-3-yl 2-chloroacetate: Shares the thiolane ring structure but differs in other functional groups.

1-(1,1-Dioxo-1lambda6-thiolan-3-yl)pyrrolidine-2-carboxylic acid hydrochloride: Contains a thiolane ring and a pyrrolidine moiety.

2-[2-(1,1-dioxo-1lambda6-thiolan-3-yl)-1,3-thiazol-4-yl]acetic acid: